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Compound of Interest

Compound Name: Methylenecyclopentane

Cat. No.: B075326 Get Quote

For researchers, scientists, and drug development professionals, the meticulous handling of

chemical reagents is fundamental to ensuring a safe and productive laboratory environment.

This guide provides essential, immediate safety and logistical information for the use of

Methylenecyclopentane. Adherence to these procedural steps is critical for mitigating risks

and promoting a culture of safety.

Immediate Safety and Personal Protection
Methylenecyclopentane is a highly flammable liquid and vapor that can be fatal if swallowed

and enters the airways.[1][2] It also causes skin and serious eye irritation and may lead to

respiratory irritation or drowsiness.[3] Therefore, a stringent personal protective equipment

(PPE) protocol is mandatory.

Engineering Controls:

Ventilation: Always handle Methylenecyclopentane in a well-ventilated area. A chemical

fume hood is strongly recommended.[4][5]

Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible

and in close proximity to the workstation.[6][7]

Ignition Sources: Use explosion-proof electrical, ventilating, and lighting equipment.[1][4] All

sources of ignition must be eliminated from the handling area.[6]
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Personal Protective Equipment (PPE): A comprehensive PPE strategy is the primary defense

against chemical exposure. The selection of PPE should be based on a thorough risk

assessment of the specific procedures being performed.

Eye and Face Protection: Chemical splash goggles are required.[6] In situations with a

higher risk of splashing, a face shield should be worn in addition to goggles.[3][8]

Skin Protection:

Gloves: Wear suitable chemical-resistant gloves tested according to standards like EN

374.[4] Gloves must be inspected for integrity before each use.[3]

Protective Clothing: A full-length, long-sleeved laboratory coat is required.[9] For larger

quantities or tasks with a higher risk of splashing, a complete chemical-resistant suit and

flame-retardant antistatic protective clothing should be worn.[3]

Respiratory Protection: If ventilation is inadequate or if there is a risk of inhaling vapors, a

NIOSH/MSHA or European Standard EN 149 approved respirator must be used.[2][6] The

use of respirators must comply with a comprehensive respiratory protection program.[8]

Quantitative Safety Data
A clear understanding of Methylenecyclopentane's properties is crucial for its safe handling.

Property Value Source

CAS Number 1528-30-9 [1][2]

Molecular Formula C₆H₁₀ [1][2]

Signal Word Danger [1][2]

Hazard Statements H225, H304 [1][2]

Flash Point -19°C (-2.2°F) [1]

Boiling Point 77°C [1]

Hazard Class
Flammable Liquid 2, Aspiration

Toxicity 1
[2][5]
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Operational Plan: Step-by-Step Handling Protocol
This section provides a procedural workflow for handling Methylenecyclopentane from

preparation to disposal.

1. Preparation and Precautionary Measures:

Review SDS: Before beginning any work, thoroughly read and understand the Safety Data

Sheet (SDS) for Methylenecyclopentane.

Area Inspection: Ensure the work area is clean, uncluttered, and free of ignition sources like

heat, sparks, and open flames.[1]

Equipment Setup: Use only non-sparking tools and explosion-proof equipment.[1][6] Ground

and bond all containers and receiving equipment to prevent static discharge.[4][6]

Don PPE: Put on all required personal protective equipment as detailed above.

2. Handling the Chemical:

Container Handling: Keep the container tightly closed when not in use.[4][6] Store in a cool,

dry, and well-ventilated place away from direct sunlight.[1][4]

Dispensing: When transferring the liquid, do so in a chemical fume hood. Avoid inhaling any

vapors, mists, or gases.[3]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[10]

Hygiene: Wash hands thoroughly with soap and water after handling and before breaks or

leaving the laboratory.[3][4] Do not eat, drink, or smoke in the work area.

3. Accidental Spill Response:

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area

and ensure adequate ventilation.[2]

Control Ignition Sources: Remove all sources of ignition.[6][7]
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Containment: For small spills, absorb the material with a non-combustible, inert absorbent

such as sand, earth, or vermiculite.[1][4] Do not use combustible materials like sawdust.

Collection: Use spark-proof tools to collect the absorbed material and place it into a suitable,

labeled, and closed container for disposal.[1][7]

Reporting: Report all spills to the appropriate safety personnel.

Disposal Plan
Proper disposal of Methylenecyclopentane and contaminated materials is critical to prevent

environmental contamination and ensure safety.

1. Waste Collection:

Collect all waste, including unused Methylenecyclopentane and contaminated materials

(e.g., gloves, absorbent), in a designated, properly labeled, and sealed container.

Do not mix with other waste streams unless explicitly permitted.

2. Disposal Method:

Disposal must be conducted through an approved and licensed waste disposal company.[1]

[10]

The preferred method of disposal is incineration in a chemical incinerator equipped with an

afterburner and scrubber.[1]

Always adhere to all federal, state, and local environmental regulations regarding hazardous

waste disposal.[1]

Workflow Diagrams
The following diagrams illustrate the essential workflows for ensuring safety when handling

Methylenecyclopentane.
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PPE Selection Workflow

Task: Handle
Methylenecyclopentane

Assess Risk:
- Splash Potential?

- Adequate Ventilation?

Mandatory:
Chemical Splash Goggles

 Yes/No

Mandatory:
- Lab Coat

- Chemical-Resistant Gloves

 Yes/No Wear Approved Respirator

 No to Ventilation

Add Face Shield

 High Splash Risk

Proceed with Task Safely

Click to download full resolution via product page

Caption: PPE Selection Workflow for Methylenecyclopentane.
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Operational & Disposal Plan

1. Preparation
- Review SDS

- Inspect Area & Equipment
- Don PPE

2. Chemical Handling
- Use Fume Hood

- Ground Equipment
- Avoid Contact

Spill Occurs

Accident

3. Post-Handling
- Close Container
- Clean Work Area

Normal Operation

Spill Response Protocol:
- Evacuate & Ventilate

- Contain & Collect

4. Waste Collection
- Segregate Waste
- Label Container

5. Final Disposal
- Use Approved Vendor

- Follow Regulations

Click to download full resolution via product page

Caption: Operational & Disposal Plan for Methylenecyclopentane.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b075326?utm_src=pdf-body-img
https://www.benchchem.com/product/b075326?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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